Cas no 885279-50-5 (Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate)

• Product Name: Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate
• CAS No: 885279-50-5
• MF: C₁₂H₁₀BrNO₂S
• MW: 312.182301044464
• MDL: MFCD06738474
• CID: 711655
• PubChem ID: 53407511
• Update Time: 2025-07-23

Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylicacid, 2-[(4-bromophenyl)methyl]-, methyl ester
• 2-(4-Bromo-benzyl)-thiazole-4-carboxylic acid methyl ester
• 2-(4-BROMOBENZYL)THIAZOLE-4-CARBOXYLIC ACID METHYL ESTER,
• methyl 2-[(4-bromophenyl)methyl]-1,3-thiazole-4-carboxylate
• Y4518
• J-521837
• 885279-50-5
• Methyl2-(4-bromobenzyl)thiazole-4-carboxylate
• DTXSID00695910
• MFCD06738474
• Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate
• 2-(4-BROMO-BENZYL)THIAZOLE-4-CARBOXYLIC ACID METHYL ESTER
• AB27187
• CS-0319242
• AKOS017560074
• FT-0705955
• 2-(4-bromo-benzyl)-thiazole-4-carboxylic acid methyl ester, AldrichCPR

• MDL： MFCD06738474
• Inchi： 1S/C12H10BrNO2S/c1-16-12(15)10-7-17-11(14-10)6-8-2-4-9(13)5-3-8/h2-5,7H,6H2,1H3
• InChI Key： PVXRPIIADRQZNZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC1=NC(C(=O)OC)=CS1

Computed Properties

• Exact Mass: 310.96200
• Monoisotopic Mass: 310.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.4A^2

Experimental Properties

• Density: 1.518
• Boiling Point: 417°C at 760 mmHg
• Flash Point: 206°C
• Refractive Index: 1.612
• PSA: 67.43000
• LogP: 3.28300
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate

Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate (CAS No. 885279-50-5): A Key Intermediate in Modern Pharmaceutical Research

Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate, identified by its unique chemical identifier CAS No. 885279-50-5, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic derivative, featuring a thiazole core and a 4-bromobenzyl substituent, has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry.

The structural composition of Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both the thiazole ring and the 4-bromobenzyl group provides multiple sites for functionalization, enabling chemists to tailor its properties for specific therapeutic targets. This flexibility has made it a cornerstone in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of thiazole derivatives due to their broad spectrum of biological activities. Thiazole-based compounds have been implicated in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The introduction of the 4-bromobenzyl moiety further enhances its utility by allowing for further derivatization and modification.

The synthesis of Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate involves a series of well-established organic reactions, typically starting from commercially available precursors. The process often begins with the condensation of appropriate thiourea derivatives with β-keto esters or α-haloketones to form the thiazole ring. Subsequent bromination at the para position of the benzyl group introduces the crucial 4-bromobenzyl functionality. Finally, esterification at the carboxylate position yields the desired product.

The significance of this compound is further underscored by its role in several cutting-edge research projects aimed at discovering new therapeutic entities. For instance, recent studies have highlighted its potential as a precursor in the synthesis of inhibitors targeting specific enzymes involved in cancer progression. The bromine atom on the benzyl group serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing for the introduction of diverse aryl or heteroaryl groups.

The versatility of Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate is also evident in its application as a building block for more complex molecules. Researchers have leveraged its scaffold to develop novel kinase inhibitors, which are critical in treating various forms of cancer and inflammatory diseases. The ability to modify both the thiazole ring and the benzyl substituent provides chemists with a high degree of control over the final pharmacological properties of these derivatives.

In addition to its role in drug discovery, Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate has found utility in materials science and agrochemical research. Its unique structural features make it an attractive candidate for designing advanced materials with tailored electronic and optical properties. Furthermore, derivatives of this compound have shown promise as intermediates in the synthesis of novel pesticides and herbicides, contributing to sustainable agricultural practices.

The growing interest in Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate is reflected in the increasing number of patents and scientific publications dedicated to its synthesis and applications. Researchers are continuously exploring new methodologies to improve its production efficiency and expand its chemical space for drug discovery. Collaborative efforts between academia and industry are driving innovation, leading to more effective and targeted therapies for patients worldwide.

The future prospects for Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate are promising, given its multifaceted utility and potential for further development. As our understanding of biological pathways continues to evolve, so too will our ability to harness this compound's potential. By integrating it into sophisticated synthetic strategies, scientists can unlock new opportunities for therapeutic intervention across multiple disease areas.